Cas no 1783758-43-9 (2-(4-Bromo-3-methoxyphenyl)butanoic acid)

• Product Name: 2-(4-Bromo-3-methoxyphenyl)butanoic acid
• CAS No: 1783758-43-9
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6204949
• PubChem ID: 84809963
• Update Time: 2025-07-22

2-(4-Bromo-3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenyl)butanoic acid
• EN300-1922252
• 1783758-43-9
• 2-(4-Bromo-3-methoxyphenyl)butanoic acid

• Inchi： 1S/C11H13BrO3/c1-3-8(11(13)14)7-4-5-9(12)10(6-7)15-2/h4-6,8H,3H2,1-2H3,(H,13,14)
• InChI Key： HDACCFNCIXDZEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C(=O)O)CC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-Bromo-3-methoxyphenyl)butanoic acid

Introduction to 2-(4-Bromo-3-methoxyphenyl)butanoic acid (CAS No. 1783758-43-9)

2-(4-Bromo-3-methoxyphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1783758-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of aromatic carboxylic acids, characterized by a butanoic acid moiety attached to a phenyl ring that is substituted with bromine and methoxy groups. The unique structural features of 2-(4-Bromo-3-methoxyphenyl)butanoic acid make it a valuable intermediate in the development of various bioactive molecules, particularly in the synthesis of drug candidates targeting neurological and inflammatory disorders.

The presence of both bromine and methoxy substituents on the aromatic ring imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The bromine atom, located at the 4-position relative to the methoxy group, enhances electrophilic aromatic substitution reactions, making the compound a versatile building block for further functionalization. Meanwhile, the methoxy group introduces a hydroxyl-like character, influencing both solubility and metabolic stability. These structural attributes have positioned 2-(4-Bromo-3-methoxyphenyl)butanoic acid as a key intermediate in medicinal chemistry, facilitating the construction of complex pharmacophores.

In recent years, 2-(4-Bromo-3-methoxyphenyl)butanoic acid has been extensively studied for its potential applications in the treatment of neurodegenerative diseases. Research has demonstrated that derivatives of this compound can interact with specific enzymes and receptors involved in pathways such as the amyloid-beta cascade, which is central to Alzheimer's disease pathogenesis. Preliminary in vitro studies have shown that certain analogs exhibit inhibitory effects on β-secretase, an enzyme critical for amyloid-beta production. The structural motif of 2-(4-Bromo-3-methoxyphenyl)butanoic acid allows for fine-tuning of binding affinity and selectivity, making it an attractive scaffold for developing novel therapeutics.

Beyond its role in neurodegenerative disease research, 2-(4-Bromo-3-methoxyphenyl)butanoic acid has also been explored in the context of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous pathological conditions, including rheumatoid arthritis and metabolic syndrome. Studies have indicated that compounds structurally related to 2-(4-Bromo-3-methoxyphenyl)butanoic acid can modulate inflammatory signaling pathways by inhibiting key transcription factors such as NF-κB. The bromine substituent appears to play a pivotal role in enhancing binding interactions with target proteins, thereby amplifying anti-inflammatory effects. This has spurred interest in synthesizing libraries of derivatives to identify more potent and selective inhibitors.

The synthesis of 2-(4-Bromo-3-methoxyphenyl)butanoic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include bromination and methylation of phenolic compounds followed by esterification and hydrolysis to introduce the butanoic acid side chain. Advances in catalytic methods have improved the efficiency and scalability of these processes, reducing costs and environmental impact. For instance, transition-metal-catalyzed cross-coupling reactions have enabled more direct access to substituted phenyl rings, streamlining the synthesis pathway.

From a computational chemistry perspective, 2-(4-Bromo-3-methoxyphenyl)butanoic acid serves as an excellent model system for studying molecular interactions. High-throughput virtual screening (HTVS) techniques have been employed to rapidly identify potential drug candidates based on structural similarity to known bioactive molecules. The compound's well-defined three-dimensional structure allows for accurate modeling of its binding mode within biological targets, aiding in rational drug design. Additionally, quantum mechanical calculations have been used to predict relative affinities and metabolic liabilities, providing critical insights into optimization strategies.

The pharmacokinetic properties of 2-(4-Bromo-3-methoxyphenyl)butanoic acid are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preclinical studies have begun to elucidate these parameters using both in vitro systems and animal models. Notably, the presence of both bromine and methoxy groups influences metabolic pathways through cytochrome P450 enzymes, raising important considerations for drug-drug interactions.

In conclusion,2-(4-Bromo-3-methoxyphenyl)butanoic acid (CAS No. 1783758-43-9) represents a promising scaffold with diverse applications in pharmaceutical research. Its unique structural features enable targeted modifications for developing treatments against neurological disorders such as Alzheimer's disease and inflammatory conditions like rheumatoid arthritis. Ongoing studies continue to uncover new synthetic methodologies and biological activities associated with this compound, underscoring its significance as a building block in modern drug discovery.